Cas no 62738-32-3 (Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-)

• Product Name: Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-
• CAS No: 62738-32-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 433555
• PubChem ID: 15371609
• Update Time: 2025-04-19

Oxazole, 2-(1,1-dimethylethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-
• 2-tert-butyl-4-phenyl-1,3-oxazole
• DTXSID90572100
• 62738-32-3
• SCHEMBL20286120

• Inchi： 1S/C13H15NO/c1-13(2,3)12-14-11(9-15-12)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： CJQRGLQRPIPEFG-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03